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Compound of Interest

Compound Name: Cyclopropanecarboxaldehyde

Cat. No.: B031225 Get Quote

Essential Safety and Handling Guide for
Cyclopropanecarboxaldehyde
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cyclopropanecarboxaldehyde. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe and compliant use of this

chemical.

Chemical Identifier:

Name: Cyclopropanecarboxaldehyde

CAS Number: 1489-69-6

Molecular Formula: C₄H₆O

Primary Hazards:

Flammability: Highly flammable liquid and vapor.[1][2][3][4]

Corrosivity: Causes severe skin burns and eye damage.[1][2][3][4]
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The following table summarizes key quantitative safety data for

Cyclopropanecarboxaldehyde.

Property Value Source(s)

Flash Point 7 °C / 44.6 °F [2][4][5]

Boiling Point/Range 98 - 101 °C / 208.4 - 213.8 °F [2][4]

Density 0.938 g/mL at 25 °C [4][5]

UN Number UN2924 [2][3][5]

Hazard Class
3 (Flammable Liquid), 8

(Corrosive)
[2][3]

Packing Group II [2][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to ensure personnel safety. The following table

summarizes the recommended PPE for various laboratory activities involving

Cyclopropanecarboxaldehyde.
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Activity
Eyes/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Laboratory Use

(small quantities)

Chemical splash

goggles.[6]

Butyl rubber

gloves are

recommended

for prolonged

contact. Nitrile

gloves may be

suitable for

incidental splash

protection but

should be

changed

immediately

upon contact.[6]

Flame-resistant

lab coat, closed-

toe shoes, long

pants.[6]

Work in a

certified chemical

fume hood.[2][6]

Weighing and

Transferring

Chemical splash

goggles and a

face shield.[6]

Butyl rubber

gloves with

extended cuffs.

[6]

Flame-resistant

lab coat over a

chemical-

resistant apron,

closed-toe

shoes, long

pants.[6][7]

Work in a

certified chemical

fume hood.[2][6]

Large-Scale

Operations (>1L)

Chemical splash

goggles and a

face shield.[6]

Heavy-duty butyl

rubber gloves.[6]

Chemical-

resistant suit,

boots, and

gloves.[6]

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required

depending on the

scale and

ventilation.[6]

Spill Cleanup Chemical splash

goggles and a

face shield.[6]

Butyl rubber

gloves.[6]

Chemical-

resistant

coveralls and

boots.[6]

A NIOSH-

approved

respirator with an

organic vapor
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cartridge is

recommended.

[6]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Cyclopropanecarboxaldehyde is crucial to minimize risks.

1. Pre-Handling Preparations:

Information Review: Verify that the Safety Data Sheet (SDS) is readily available and has

been reviewed by all personnel involved.[6]

Emergency Equipment Check: Before starting, ensure an emergency eyewash station and

safety shower are accessible and unobstructed.[6]

Fume Hood Verification: All work with Cyclopropanecarboxaldehyde must be conducted in

a certified chemical fume hood to minimize inhalation of vapors.[2][6]

Gather Materials: Ensure all necessary PPE, spill cleanup materials, and quenching agents

(if applicable) are readily available.

2. Handling the Chemical:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[2]

Tool Selection: Use only non-sparking tools.[2]

Dispensing: When transferring the liquid, pour slowly to minimize splashing. Use a funnel

where appropriate.

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2]

Avoid Inhalation: Do not breathe mist, vapors, or spray.[2]

Container Management: Keep the container tightly closed when not in use.[2]
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3. Post-Handling Procedures:

Decontamination: Wash hands and any exposed skin thoroughly after handling.[2]

Storage: Store the chemical in a designated flammable liquids storage cabinet.[6] The

storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open

flames.[2][6] Some sources recommend refrigeration (2-8°C) and storage under an inert gas

like Argon.[4][8]

Labeling: Ensure all containers are clearly and accurately labeled.

Cyclopropanecarboxaldehyde Handling Workflow
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Caption: Workflow for the safe handling of Cyclopropanecarboxaldehyde.
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Disposal Plan
Proper disposal of Cyclopropanecarboxaldehyde and its contaminated materials is critical to

ensure environmental and personnel safety.

1. Waste Collection:

Segregation: Collect waste Cyclopropanecarboxaldehyde and any materials used for spill

cleanup (e.g., absorbent pads) in a separate, dedicated, and properly labeled waste

container.

Container Type: Use a container that is compatible with the chemical and can be tightly

sealed.

2. Disposal Procedure:

Licensed Waste Disposal: All waste must be disposed of through a licensed and approved

waste disposal company.[2][3] Do not attempt to dispose of this chemical down the drain or

in regular trash.

Regulatory Compliance: Disposal must be in accordance with all local, state, and federal

regulations.

Contaminated Packaging: Before disposing of the original container, ensure it is completely

empty.[3] The empty container should be handled as hazardous waste.

In Case of a Spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[2]

Containment: Wearing the appropriate PPE, contain the spill using an inert absorbent

material (e.g., vermiculite, dry sand).
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Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[2]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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